![molecular formula C11H11NOS B7556826 1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one](/img/structure/B7556826.png)
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one
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Overview
Description
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one, also known as DBZ, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications. DBZ belongs to the family of benzothiazinones, which are known for their antibacterial and antitubercular properties.
Mechanism of Action
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one inhibits the activity of the Notch protein by binding to a specific site on the protein called the gamma-secretase cleavage site. This prevents the cleavage of the Notch protein and inhibits its downstream signaling pathways. The inhibition of Notch signaling by this compound has been shown to have a variety of effects on cellular processes, including cell differentiation, proliferation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in different cell types and animal models. In cancer cells, this compound inhibits cell proliferation and induces apoptosis. In models of Alzheimer's disease, this compound reduces the accumulation of beta-amyloid plaques and improves cognitive function. In models of heart failure, this compound improves cardiac function and reduces fibrosis. The exact mechanisms underlying these effects are still being studied.
Advantages and Limitations for Lab Experiments
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one has several advantages as a research tool. It is a small molecule inhibitor that can be easily synthesized and used in a laboratory setting. It has been extensively studied and its mechanism of action is well understood. However, there are also some limitations to its use. This compound is not specific to the Notch protein and can inhibit other gamma-secretase substrates. It also has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one. One area of interest is the development of more specific Notch inhibitors that do not inhibit other gamma-secretase substrates. Another area of interest is the development of new formulations of this compound that improve its solubility and bioavailability. Finally, there is interest in studying the effects of this compound in combination with other therapies for cancer, Alzheimer's disease, and heart failure. Overall, this compound has significant potential as a therapeutic agent and as a research tool for understanding the role of Notch signaling in disease.
Synthesis Methods
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one can be synthesized through a multistep process starting from commercially available starting materials. The synthesis involves the condensation of 2-aminothiophenol with ethyl acetoacetate, followed by cyclization and oxidation to yield the final product. The synthesis of this compound is relatively simple and can be performed in a laboratory setting.
Scientific Research Applications
1-(2,3-Dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of a protein called Notch, which plays a critical role in cell differentiation and proliferation. Notch signaling has been implicated in a variety of diseases, including cancer, Alzheimer's disease, and cardiovascular disease. This compound has been shown to inhibit the growth of cancer cells and reduce the size of tumors in animal models. It has also been shown to have neuroprotective effects in models of Alzheimer's disease and to improve cardiac function in models of heart failure.
properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzothiazin-4-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NOS/c1-2-11(13)12-7-8-14-10-6-4-3-5-9(10)12/h2-6H,1,7-8H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXRZPNALYMPUPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCSC2=CC=CC=C21 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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